Cas no 103488-37-5 (Punicacortein C (9CI))

• Product Name: Punicacortein C (9CI)
• CAS No: 103488-37-5
• MF: C₄₈H₂₈O₃₀
• MW: 1084.71793651581
• CID: 217959
• PubChem ID: 16129720
• Update Time: 2025-04-19

Punicacortein C (9CI) Chemical and Physical Properties

Names and Identifiers

• Punicacortein C (9CI)
• Punicacortein C
• [1]Benzopyrano[5,4,3-cde][1]benzopyran, neovescalin
• 2,20,1,23-(Epoxy[2]propene[1,2]diyl[3]ylidene)-11H,15H-tribenzo[g,i,q][1,5,12]trioxacyclononadecin,neovescalin deriv.
• 4,7-Methanodibenzo[f,h][1,4]dioxecin, neovescalin deriv.
• Neovescalin,11-de(6-carboxy-2,3,4-trihydroxyphenyl)-, cyclic16,18-[2,2'-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde][1]benzopyran-1,6-diyl)bis[3,4,5-trihydroxybenzoate]],stereoisomer
• GN-32
• 103488-37-5
• Punicacortein D
• NSC-636593
• NSC636593
• Neovescalin, 11-de(6-carboxy-2,3,4-trihydroxyphenyl)-,cyclic 16,18-[2,2'-(5,10-dihydro-2,3,7,8-tetrahydroxy-5,10-dioxo[1]benzopyrano[5,4,3-cde]
• Q7260199
• DTXSID001316860
• [heptahydroxy(dioxo)[?]yl]-undecahydroxy-[?]tetrone
• 103616-63-3

• Inchi： 1S/C48H28O30/c49-8-1-5-12(27(56)24(8)53)15-20-18-19-21(47(71)76-39(18)36(65)31(15)60)16(32(61)37(66)40(19)75-46(20)70)13-6(2-9(50)25(54)28(13)57)44(68)74-38(11(52)4-73-43(5)67)42-41-34(63)23-22(48(72)77-41)17(30(59)35(64)33(23)62)14-7(45(69)78-42)3-10(51)26(55)29(14)58/h1-3,11,34,38,41-42,49-66H,4H2
• InChI Key： FESAEKUFXJFTFG-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C(C(=C(C=2C(C1C(C1C(COC(C2C=C(C(=C(C=2C2C(=C(C4=C5C=2C(=O)OC2=C(C(=C(C(C(=O)O4)=C52)C2C(=C(C(=CC=2C(=O)O1)O)O)O)O)O)O)O)O)O)O)=O)O)OC(C1C=C(C(=C(C3=1)O)O)O)=O)O)O)O)O)=O

Computed Properties

• Exact Mass: 1084.06653947g/mol
• Monoisotopic Mass: 1084.06653947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 78
• Rotatable Bond Count: 1
• Complexity: 2390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 522Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins